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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium metaborate in

industrial cleaning formulations. This document details its chemical properties, functions, and

provides experimental protocols to evaluate its performance in terms of cleaning efficacy,

corrosion inhibition, and buffering capacity.

Introduction to Sodium Metaborate in Industrial
Cleaning
Sodium metaborate (NaBO₂) is a versatile inorganic salt available in various hydrated forms,

primarily as the tetrahydrate (NaBO₂·4H₂O) and dihydrate (NaBO₂·2H₂O), often referred to as 8

Mol and 4 Mol respectively.[1][2] Its inclusion in industrial cleaning formulations is valued for its

multifunctional properties that enhance cleaning performance.[3][4]

The primary functions of sodium metaborate in industrial cleaners include:

Alkalinity and pH Buffering: Sodium metaborate provides a stable alkaline pH, which is

crucial for the effective removal of oils, greases, and other organic soils.[1][3] Its excellent

buffering capacity helps maintain a consistent pH even when acidic soils are introduced,

ensuring sustained cleaning efficacy.[1][4]

Corrosion Inhibition: It forms a protective film on metal surfaces, preventing corrosion that

can be caused by the high alkalinity of cleaning solutions or the presence of corrosive
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agents.[2][4] This is particularly important when cleaning ferrous and other sensitive metals.

Builder: Sodium metaborate acts as a builder by sequestering hard water ions (calcium and

magnesium), which can interfere with the performance of surfactants and lead to the

formation of soap scum.

Emulsification and Soil Dispersion: By contributing to the overall alkalinity and ionic strength

of the cleaning solution, it aids in the emulsification of oils and the dispersion of particulate

soils, preventing their redeposition on cleaned surfaces.[3]

Enzyme Stabilization: In enzymatic cleaning formulations, it helps to maintain the optimal pH

for enzyme activity and stability.[2]

Physicochemical Properties of Sodium Metaborate
The selection of the appropriate form of sodium metaborate depends on the desired

concentration and the formulation's manufacturing process. The tetrahydrate offers higher

solubility, allowing for more concentrated liquid formulations.[1]

Table 1: Physicochemical Properties of Sodium Metaborate (4 Mol and 8 Mol)

Property
Sodium Metaborate
Dihydrate (4 Mol)

Sodium Metaborate
Tetrahydrate (8 Mol)

Formula NaBO₂·2H₂O NaBO₂·4H₂O

Molecular Weight 101.83 g/mol 137.86 g/mol

Appearance White crystalline granules White crystalline granules

B₂O₃ Content (%) 34.18 25.25

Na₂O Content (%) 30.44 22.48

Solubility in Water at 20°C (

g/100g solution)
31.0 41.9

Source: U.S. Borax[2]

Table 2: pH of Aqueous Sodium Metaborate Solutions at 20°C
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Concentration (% w/w) pH

0.5 10.8 - 10.9

1.0 11.0 - 11.1

2.0 11.2 - 11.3

4.0 11.4 - 11.5

10.0 11.8

Source: U.S. Borax[2]

Experimental Protocols
The following protocols are designed to evaluate the performance of sodium metaborate in

industrial cleaning formulations. These can be adapted based on specific research needs and

laboratory capabilities.

Evaluation of Cleaning Efficacy (Soil Removal)
This protocol is based on ASTM G122, "Standard Method for Evaluating the Effectiveness of

Cleaning Agents," and is adapted for laboratory-scale testing.

Objective: To quantify the soil removal efficiency of a cleaning formulation containing sodium

metaborate compared to a control formulation without it.

Materials:

Standardized soil (e.g., a mixture of mineral oil, carbon black, and fatty acids).

Test coupons (e.g., stainless steel, aluminum, or other relevant substrates).

Cleaning formulation with a specified concentration of sodium metaborate.

Control cleaning formulation (identical to the test formulation but without sodium

metaborate).

Laboratory-scale spray washer or ultrasonic bath.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.borax.com/BoraxCorp/media/Borax-Main/Resources/Data-Sheets/sodium-metaborate.pdf?ext=.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance (± 0.0001 g).

Gravimetric analysis equipment.

Workflow for Soil Removal Efficacy Testing
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Preparation

Cleaning Process

Analysis

Prepare & Weigh Clean Coupons

Apply Standardized Soil

Weigh Soiled Coupons

Clean with Test Formulation
(with Sodium Metaborate)

Clean with Control Formulation
(without Sodium Metaborate)

Rinse & Dry Coupons

Weigh Cleaned Coupons

Calculate Soil Removal Efficiency (%)
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Preparation

Exposure
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Immerse in Control Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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